Cas no 138313-22-1 (Methanesulfonic acid, trifluoro-, 3-acetylphenyl ester)

138313-22-1 structure
Product name:Methanesulfonic acid, trifluoro-, 3-acetylphenyl ester
Methanesulfonic acid, trifluoro-, 3-acetylphenyl ester Chemical and Physical Properties
Names and Identifiers
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- Methanesulfonic acid, trifluoro-, 3-acetylphenyl ester
- HS-7514
- m-Acetylphenyl trifluoromethanesulfonate
- 3'-(Trifluoromethylsulfonyloxy)acetophenone
- VJKSJJXPQXTAFW-UHFFFAOYSA-N
- 3-acetylphenyl trifluoromethanesulfonate
- SCHEMBL8503398
- 138313-22-1
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- Inchi: InChI=1S/C9H7F3O4S/c1-6(13)7-3-2-4-8(5-7)16-17(14,15)9(10,11)12/h2-5H,1H3
- InChI Key: VJKSJJXPQXTAFW-UHFFFAOYSA-N
- SMILES: CC(=O)C1=CC(=CC=C1)OS(=O)(=O)C(F)(F)F
Computed Properties
- Exact Mass: 268.00171436g/mol
- Monoisotopic Mass: 268.00171436g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 68.8Ų
Methanesulfonic acid, trifluoro-, 3-acetylphenyl ester Related Literature
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Palak Garg,Deepak Dange,Cameron Jones Dalton Trans., 2021,50, 9118-9122
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Roland C. Turnell-Ritson,Joshua S. Sapsford,Robert T. Cooper,Stella S. Lee,Tamás Földes,Patricia A. Hunt,Imre Pápai,Andrew E. Ashley Chem. Sci., 2018,9, 8716-8722
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3. Back matter
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Junwei Yang,Moyun Chen,Ji Ma,Wei Huang,Haoyun Zhu,Yuli Huang,Weizhi Wang J. Mater. Chem. C, 2015,3, 10074-10078
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Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
138313-22-1 (Methanesulfonic acid, trifluoro-, 3-acetylphenyl ester) Related Products
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